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Compound Name:
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methoxybenzoic acid

Cat. No.: B564579 Get Quote

Technical Guide: 2-((2-Carboxyphenyl)amino)-3-
methoxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a technical overview of the chemical compound 2-((2-
Carboxyphenyl)amino)-3-methoxybenzoic acid. It consolidates available data on its identity,

nomenclature, and general characteristics. While publicly accessible, in-depth experimental

data, specific biological activities, and detailed signaling pathways for this compound are

limited, this guide presents the foundational information available in scientific and commercial

databases. To meet the formatting requirements of this guide, illustrative diagrams and a

generalized experimental protocol are provided as examples of standard methodologies in

chemical and biological research.

Chemical Identity and Synonyms
The compound 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid is a complex organic

molecule. Its defining features include two carboxylic acid groups, an amino bridge, and a

methoxy group, suggesting potential for various chemical interactions.[1] A comprehensive list

of its identifiers and synonyms is presented in Table 1.
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Identifier Type Value Source

Primary Name
2-((2-Carboxyphenyl)amino)-3-

methoxybenzoic acid
Santa Cruz Biotechnology[2]

IUPAC Name
2-(2-carboxyanilino)-3-

methoxybenzoic acid
BenchChem[1]

CAS Number 88377-32-6
Santa Cruz Biotechnology[2],

BenchChem[1]

Molecular Formula C₁₅H₁₃NO₅
Santa Cruz Biotechnology[2],

BenchChem[1]

Molecular Weight 287.27 g/mol
Santa Cruz Biotechnology[2],

BenchChem[1]

InChI Key
DKEZEKVCLYBJFE-

UHFFFAOYSA-N
BenchChem[1]

Table 1: Synonyms and Identifiers for 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid.

Physicochemical and Biological Profile
Physicochemical Properties
Detailed, experimentally verified physicochemical data for this specific compound are not

widely published. However, based on its structure, certain properties can be inferred. The

presence of two carboxylic acid groups likely enhances its solubility in polar solvents and its

capacity for ionic interactions.[1]

Biological Activity and Mechanism of Action
This compound is commercially available for research purposes, including proteomics.[2] It is

also described as a potential medical intermediate.[1] The mechanism of action is proposed to

involve the formation of hydrogen bonds and electrostatic interactions via its carboxyl and

amino groups with enzymes and receptors, thereby modulating their activity.[1] The methoxy

group may also influence its binding affinity and specificity.[1]
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However, specific biological targets, quantitative measures of activity (e.g., IC₅₀ values), and

involvement in defined signaling pathways have not been detailed in the available literature.

Synthesis and Experimental Protocols
Synthesis Overview
A general synthetic route for compounds of this nature involves condensation reactions

between substituted benzoic acid derivatives and amino-containing precursors.[1] One source

mentions a synthesis yield of approximately 70% through photolysis reactions involving azide

derivatives, although a specific protocol for this compound is not provided.[1]

Generalized Experimental Protocol: Hypothetical
Synthesis
Disclaimer: The following is a generalized, hypothetical protocol provided as an illustrative

example. It is not based on a published synthesis for this specific compound.

Objective: To synthesize 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid via an

Ullmann condensation reaction.

Materials:

2-bromo-3-methoxybenzoic acid

Anthranilic acid (2-aminobenzoic acid)

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Hydrochloric acid (HCl)

Ethyl acetate

Brine
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Procedure:

Reaction Setup: In a round-bottom flask, combine 2-bromo-3-methoxybenzoic acid (1

equivalent), anthranilic acid (1.2 equivalents), and potassium carbonate (2.5 equivalents).

Solvent and Catalyst Addition: Add anhydrous DMF to the flask, followed by copper(I) iodide

(0.1 equivalents).

Reaction: Heat the mixture to 120 °C and stir under a nitrogen atmosphere for 24 hours.

Workup: Cool the reaction mixture to room temperature. Acidify with 2M HCl and extract the

aqueous layer with ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column

chromatography.

Mandatory Visualizations
Disclaimer: The following diagrams are illustrative examples created to fulfill the user's request

for visualization. They are based on general principles of chemical synthesis and biological

signaling and are not derived from specific data for 2-((2-Carboxyphenyl)amino)-3-
methoxybenzoic acid.
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Phase 1: Synthesis

Phase 2: Workup & Purification

1. Combine Reactants
(2-bromo-3-methoxybenzoic acid,

anthranilic acid, K₂CO₃)

2. Add Solvent & Catalyst
(DMF, CuI)

3. Heat & Stir
(120°C, 24h)

4. Acidify & Extract
(HCl, Ethyl Acetate)

Reaction Complete

5. Wash & Dry

6. Purify
(Column Chromatography)

Final Product
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Hypothetical Inhibitory Pathway
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Cellular Response
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Promotes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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